Cas no 3588-60-1 (N-Carbobenzoxy-dl-leucine)

• Product Name: N-Carbobenzoxy-dl-leucine
• CAS No: 3588-60-1
• MF: C₁₄H₁₉NO₄
• MW: 265.3050
• MDL: MFCD00065129
• CID: 303442
• PubChem ID: 246673
• Update Time: 2024-11-08

N-Carbobenzoxy-dl-leucine Chemical and Physical Properties

Names and Identifiers

• N-(Benzyloxycarbonyl)-DL-leucine
• N-Carbobenzoxy-DL-leucine
• Z-DL-leucine (oil)
• Z-DL-Leu-OH
• 4-methyl-2-(phenylmethoxycarbonylamino)pentanoic acid
• N-Cbz-DL-leucine
• N-Benzyloxycarbonyl-DL-leucine
• 2-{[(benzyloxy)carbonyl]amino}-4-methylpentanoic acid
• cbz-dl-leucine
• N-alpha-Carbobenzoxy-DL-leucine
• USPFMEKVPDBMCG-UHFFFAOYSA-N
• 2-(benzyloxycarbonylamino)-4-methylpentanoic acid
• N-Benzyloxycarbonyl-L-leucine, may cont. ca 5% solvent
• Z-Leu-OH (oil)
• Z-D-leucine
• Z-DL-leucine
• dl-Leucine, N-[(phenylmethoxy)carbonyl]-
• Leucine, N-carboxy-, N-benzyl ester, dl-
• N-carbobenzyloxy-DL-leucine
• 4-methyl
• SY062056
• SCHEMBL1823902
• FD21923
• DB-048888
• N-(Benzyloxycarbonyl)-d,l-leucine
• CS-0112504
• (2R)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoic acid
• AKOS025243658
• NSC-523826
• EN300-84286
• MFCD00065129
• NSC 523826
• Z-DL-Leu-OH, >=98.0%
• NSC60039
• DB-045128
• AS-49243
• Z285919526
• Cbz-D-Leu-OH
• Z-D-Leucin
• DB-047477
• N-Benzyloxycarbonyl-D-leucine
• N-[(Benzyloxy)carbonyl]leucine #
• AB01476
• SY062054
• AKOS000169735
• ((Benzyloxy)carbonyl)leucine
• 3588-60-1
• N-Benzyloxycarbonyl-L-leucine; Z-Leu-OH
• NSC523826
• NSC-60039
• DTXSID90289266
• AB02682
• N-Carbobenzoxy-dl-leucine

• MDL： MFCD00065129
• Inchi： 1S/C14H19NO4/c1-10(2)8-12(13(16)17)15-14(18)19-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key： USPFMEKVPDBMCG-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(N([H])C([H])(C(=O)O[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White glossy hexagonal crystals or white crystalline powder, odorless, slightly bitter taste
• Density: 1.2±0.1 g/cm3
• Melting Point: 54.0 to 57.0 deg-C
• Boiling Point: 442.8±38.0 °C at 760 mmHg
• Flash Point: 221.6±26.8 °C
• PSA: 79.12000
• LogP: 2.61650
• Solubility: It is soluble in water \ dilute hydrochloric acid \ acetic acid, alkaline hydroxide and carbonate solution, and is soluble in 40ml of water and about 100ml of acetic acid per gram, slightly soluble in ethanol (0.07%), but insoluble in ether
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-Carbobenzoxy-dl-leucine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters